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Compound of Interest

Compound Name:
1,3,5,6-Tetrahydroxy-8-

methylxanthone

Cat. No.: B12378917 Get Quote

In-Depth Technical Guide to 1,3,5,6-
Tetrahydroxy-8-methylxanthone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, biological

activities, and experimental protocols associated with 1,3,5,6-Tetrahydroxy-8-
methylxanthone, a natural product with demonstrated cytotoxic and antivirulence properties.

Core Chemical Information
1,3,5,6-Tetrahydroxy-8-methylxanthone is a xanthone derivative that has been isolated from

a marine-derived fungus, Penicillium sp. L129.[1] It is also reported to possess antivirulence

activity against Staphylococcus aureus.

Chemical Identifiers

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b12378917?utm_src=pdf-interest
https://www.benchchem.com/product/b12378917?utm_src=pdf-body
https://www.benchchem.com/product/b12378917?utm_src=pdf-body
https://www.benchchem.com/product/b12378917?utm_src=pdf-body
https://www.mdpi.com/1660-3397/17/6
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12378917?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

CAS Number 213547-11-6[1]

Molecular Formula C₁₄H₁₀O₆[1]

Molecular Weight 274.23 g/mol [1]

IUPAC Name 1,3,5,6-tetrahydroxy-8-methyl-9H-xanthen-9-one

Biological Activity and Experimental Data
This compound has demonstrated notable bioactivity in two distinct areas: cytotoxicity against

cancer cell lines and antivirulence activity against the pathogenic bacterium Staphylococcus

aureus.

Cytotoxic Activity
1,3,5,6-Tetrahydroxy-8-methylxanthone has shown cytotoxic effects against several human

cancer cell lines.[2] The half-maximal inhibitory concentrations (IC₅₀) from these studies are

summarized below.

Cell Line Cancer Type IC₅₀ (µM)

MCF-7 Breast Cancer 12.39[2]

U87 Glioblastoma 9.01[2]

PC3 Prostate Cancer 14.59[2]

Antivirulence Activity
The compound has been shown to interfere with virulence gene expression in Staphylococcus

aureus, suggesting its potential as an antivirulence agent. This activity is likely mediated

through the disruption of the accessory gene regulator (agr) quorum sensing system.[3][4]

Experimental Protocols
Isolation and Characterization from Penicillium sp. L129
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The isolation of 1,3,5,6-Tetrahydroxy-8-methylxanthone from the marine-derived fungus

Penicillium sp. L129 involves standard natural product chemistry techniques. While the full

detailed protocol from the primary literature is not available, a general workflow can be

described.

Fungal Culture and Extraction Chromatographic Separation Compound Identification

Fermentation of Penicillium sp. L129 Extraction of Fungal Mycelium and Broth Crude Extract Fractionation Column Chromatography Preparative HPLC Spectroscopic Analysis (NMR, MS) Isolated 1,3,5,6-Tetrahydroxy-8-methylxanthone

Click to download full resolution via product page

Isolation Workflow

Characterization Data: The structure of the compound was elucidated using extensive

spectroscopic data, including 1D and 2D Nuclear Magnetic Resonance (NMR) spectroscopy

and Mass Spectrometry (MS).

Cytotoxicity Assay
The cytotoxic activity of 1,3,5,6-Tetrahydroxy-8-methylxanthone against the MCF-7, U87,

and PC3 human cancer cell lines was determined using a standard in vitro cytotoxicity assay.

[2]
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Cell Culture and Treatment

Viability Assessment

Data Analysis

Seed cancer cells (MCF-7, U87, PC3) in 96-well plates

Incubate for 24h

Treat with serial dilutions of the compound

Incubate for a specified period (e.g., 48-72h)

Add viability reagent (e.g., MTT, resazurin)

Measure absorbance/fluorescence

Calculate cell viability relative to control

Determine IC50 values

Click to download full resolution via product page

Cytotoxicity Assay Workflow
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Antivirulence Assay against Staphylococcus aureus
The antivirulence activity was assessed by monitoring the expression of key virulence genes in

S. aureus. This is often achieved using reporter strains where a reporter gene (e.g., lacZ) is

fused to the promoter of a virulence gene.
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Bacterial Culture and Treatment Reporter Gene Assay Quantification and Analysis

Culture S. aureus reporter strain Expose to sub-inhibitory concentrations of the compound Add chromogenic substrate (e.g., X-gal for lacZ) Incubate and observe color change Measure reporter gene activity (e.g., β-galactosidase assay) Correlate with virulence gene expression

S. aureus agr Quorum Sensing
Autoinducing Peptide (AIP)

AgrC (Receptor Histidine Kinase)

binds

AgrA (Response Regulator)

phosphorylates

P2 and P3 Promoters

activates

RNAIII (Effector Molecule)

transcription

Virulence Factors (e.g., α-hemolysin)

upregulates

1,3,5,6-Tetrahydroxy-
8-methylxanthone

Inhibits AIP binding
(Hypothesized)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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